Cas no 898457-01-7 (2-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-(2-oxo-2-phenylethoxy)-4H-pyran-4-one)

• Product Name: 2-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-(2-oxo-2-phenylethoxy)-4H-pyran-4-one
• CAS No: 898457-01-7
• MF: C₂₄H₂₃FN₂O₄
• MW: 422.448829889297
• CID: 5483936
• Update Time: 2025-05-21

2-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-(2-oxo-2-phenylethoxy)-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-[[4-(4-fluorophenyl)-1-piperazinyl]methyl]-5-(2-oxo-2-phenylethoxy)-
• 2-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-(2-oxo-2-phenylethoxy)-4H-pyran-4-one

• Inchi： 1S/C24H23FN2O4/c25-19-6-8-20(9-7-19)27-12-10-26(11-13-27)15-21-14-22(28)24(17-30-21)31-16-23(29)18-4-2-1-3-5-18/h1-9,14,17H,10-13,15-16H2
• InChI Key： FFQNKXZSNAMGLF-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=C(F)C=C3)CC2)OC=C(OCC(=O)C2=CC=CC=C2)C(=O)C=1

Additional information on 2-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-(2-oxo-2-phenylethoxy)-4H-pyran-4-one

2-{4-(4-Fluorophenyl)piperazin-1-ylmethyl}-5-(2-oxo-2-phenylethoxy)-4H-pyran-4-one: A Comprehensive Overview

CAS No 898457-01-7 refers to the compound 2-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-5-(2-oxo-2-phenylethoxy)-4H-pyran-4-one, a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential as a therapeutic agent in various disease models, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of CAS No 898457-01-7 is characterized by a piperazine ring, a pyranone ring, and a phenylethoxy group. The presence of these functional groups contributes to its diverse chemical reactivity and biological activity. The piperazine moiety, in particular, is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Recent advancements in computational chemistry have allowed researchers to better understand the molecular dynamics of this compound, shedding light on its binding affinity and selectivity towards various biological targets.

One of the most notable aspects of CAS No 898457-01-7 is its pharmacological activity. Studies have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in pathological processes such as inflammation, neurodegeneration, and cancer. For instance, recent research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The synthesis of CAS No 898457-01-7 involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve coupling reactions, oxidation steps, and cyclization processes. The optimization of these steps has been a focus of recent studies, with the aim of scaling up production for preclinical testing.

In terms of clinical applications, CAS No 898457-01-7 is currently under investigation for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that it can alleviate symptoms in animal models by reducing oxidative stress and enhancing neuroprotection. Furthermore, its ability to modulate key neurotransmitter systems suggests that it may also be effective in treating mood disorders such as depression and anxiety.

The safety profile of CAS No 898457-01-7 has been evaluated in acute and chronic toxicity studies. Results indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and determine its suitability for human use.

In conclusion, CAS No 898457-01- represents a promising compound with diverse pharmacological activities and potential therapeutic applications. Its unique molecular structure, combined with recent advances in medicinal chemistry, positions it as a valuable tool in drug discovery efforts. As research continues to uncover its full potential, this compound holds the promise of becoming an important addition to the arsenal of treatments available for various diseases.